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Compound of Interest

Compound Name: Fmoc-Tyr(PO3Me2)-OH

L  Get Quote

Cat. No.: B557245

Essential Safety and Handling Guide for Fmoc-
Tyr(PO3Me2)-OH

This guide provides immediate and essential safety, operational, and disposal information for
researchers, scientists, and drug development professionals handling Fmoc-Tyr(PO3Me2)-OH.
The following procedures are designed to ensure the safe handling and disposal of this reagent
in a laboratory setting.

Key Chemical Properties

A summary of the relevant physical and chemical properties of Fmoc-Tyr(PO3Me2)-OH is
presented below. Understanding these properties is crucial for safe handling and storage.

Property Value
Molecular Formula C26H26NOsP
Molecular Weight 511.46 g/mol
Appearance Solid
Storage Temperature 2-8°C[1]
Water Hazard Class (WGK) WGK 3
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Personal Protective Equipment (PPE)

Prior to handling Fmoc-Tyr(PO3Me2)-OH, it is imperative to be outfitted with the appropriate

personal protective equipment to minimize exposure risks.

PPE Category

Specification

Purpose

Eye Protection

Chemical safety goggles or

glasses with side shields.[2][3]
[4]

Protects eyes from dust
particles and chemical
splashes.[2][3]

Hand Protection

Chemical-resistant gloves,

such as nitrile gloves.[4][5]

Prevents skin contact with the

chemical.[4]

Body Protection

A laboratory coat.[4][5]

Protects clothing and skin from

contamination.[4]

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95) should be used if
there is a risk of generating
dust or when handling large

guantities.[6]

Prevents inhalation of fine

particles.

Operational Plan: Step-by-Step Handling

Procedures

Adherence to the following procedural steps will ensure the safe handling of Fmoc-
Tyr(PO3Me2)-OH in both solid and solution forms.

Handling Solid Fmoc-Tyr(PO3Me2)-OH

o Preparation: Ensure all necessary PPE is donned correctly before entering the designated

handling area. Work within a chemical fume hood to minimize inhalation risk.

e Weighing: Use a clean, dry spatula and weigh boat to measure the desired amount of the

solid compound. Avoid creating dust by handling the material gently.
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» Transfer: Carefully transfer the weighed solid to the reaction vessel. If any material is spilled,
follow the spill cleanup procedure outlined below.

o Storage: After use, ensure the container is tightly sealed and stored at the recommended
temperature of 2-8°C.[1]

Handling Solutions Containing Fmoc-Tyr(PO3Me2)-OH

» Dissolution: When preparing solutions, slowly add the solid Fmoc-Tyr(PO3Me2)-OH to the
solvent to prevent splashing. Common solvents in peptide synthesis include DMF (N,N-
dimethylformamide).[7][8]

e Mixing: Use a magnetic stirrer or gentle agitation to dissolve the solid. Ensure the vessel is
securely capped or covered during mixing to prevent spills.

o Transfer: Use appropriate volumetric glassware (e.g., pipettes) to transfer solutions.

o Spills: In case of a liquid spill, absorb the material with a chemically inert absorbent and
dispose of it as hazardous waste.

Disposal Plan: Waste Management Protocol

The proper disposal of Fmoc-Tyr(PO3Me2)-OH and its associated waste is crucial for
environmental protection and laboratory safety. Under no circumstances should this chemical
be disposed of down the drain or in regular waste streams.[6][9][10]

Waste Segregation and Collection

e Solid Waste:

o Collect any unreacted Fmoc-Tyr(PO3Me2)-OH, contaminated weigh boats, gloves, and
paper towels in a designated, clearly labeled, and sealed container for solid chemical
waste.[6]

e Liquid Waste:

o Solutions containing Fmoc-Tyr(PO3Me2)-OH should be collected in a separate, labeled,
and sealed container for liquid chemical waste.[6]
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o Depending on the solvent used, this may be classified as halogenated or non-halogenated
solvent waste.

e Sharps Waste:

o Any contaminated sharps (e.g., needles, broken glass) must be placed in a designated
sharps container.[11]

Container Labeling and Storage

o Clearly label all waste containers with "Hazardous Waste," the full chemical name "Fmoc-
Tyr(PO3Me2)-OH," and any other identifiers required by your institution's waste
management program.[6]

o Store sealed waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.

Final Disposal

o All waste containers must be disposed of through your institution's certified chemical waste
disposal program or a licensed hazardous waste disposal contractor.[6][9]

Workflow for Handling and Disposal
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Handling Protocol
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Caption: Logical workflow for the safe handling and disposal of Fmoc-Tyr(PO3Me2)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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